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Compound of Interest

Compound Name: 3-Fluoro-4-hydroxybenzonitrile

Cat. No.: B1304121 Get Quote

4-Cyano-2-fluorophenol, also known as 3-Fluoro-4-hydroxybenzonitrile, is a multifunctional

organic compound of significant interest in the pharmaceutical and agrochemical industries.[1]

[2] Its structure, featuring a phenol ring substituted with both a cyano (-CN) and a fluorine (-F)

group, provides multiple reactive sites for advanced chemical synthesis.[1] The fluorine atom

can enhance metabolic stability and lipophilicity in derivative compounds, while the hydroxyl

and cyano groups serve as key handles for constructing more complex molecular architectures.

[1][3] This unique combination of functional groups makes it a valuable building block for

synthesizing a range of target molecules, from specialized dyes to bioactive compounds.[2][3]

Accurate characterization is the foundational step for its effective use, ensuring both the

integrity of the subsequent reactions and the safety of the handling process.

Chemical Identity and Physical Properties
A precise understanding of a compound's identity and physical properties is paramount before

its use in any application. These fundamental data points are crucial for everything from

reaction stoichiometry calculations to the design of appropriate storage conditions. 4-Cyano-2-

fluorophenol is typically a solid at room temperature.[1]

Below is a summary of its key identifiers and physicochemical properties.
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Property Value Source(s)

CAS Number 405-04-9 [1][4]

Molecular Formula C₇H₄FNO [1][4]

Molecular Weight 137.11 g/mol [4]

IUPAC Name 3-Fluoro-4-hydroxybenzonitrile [1]

Synonyms
4-Cyano-2-fluorophenol, 2-

Fluoro-4-cyanophenol
[1]

Appearance Solid (Typical) [1]

InChI
InChI=1S/C7H4FNO/c8-6-3-

5(4-9)1-2-7(6)10/h1-3,10H
[1]

SMILES C(#N)C1=CC(F)=C(O)C=C1 [1]

Spectroscopic Characterization Profile
Spectroscopic analysis provides a "fingerprint" of a molecule, allowing for unambiguous

structural elucidation and purity assessment. For a molecule like 4-Cyano-2-fluorophenol,

techniques such as Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR)

Spectroscopy, and Mass Spectrometry (MS) are used to confirm the presence of its key

functional groups and overall atomic arrangement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/cas/405-04-9/
https://www.allfluoro.com/en/product-details/405-04-9.html
https://cymitquimica.com/cas/405-04-9/
https://www.allfluoro.com/en/product-details/405-04-9.html
https://www.allfluoro.com/en/product-details/405-04-9.html
https://cymitquimica.com/cas/405-04-9/
https://cymitquimica.com/cas/405-04-9/
https://cymitquimica.com/cas/405-04-9/
https://cymitquimica.com/cas/405-04-9/
https://cymitquimica.com/cas/405-04-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Acquisition & Initial Checks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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